Cas no 93071-78-4 (3-(methylsulfanyl)phenylmethanamine)
93071-78-4 structure
Product Name:3-(methylsulfanyl)phenylmethanamine
CAS No:93071-78-4
MF:C8H11NS
MW:153.24464058876
CID:1086140
PubChem ID:26722446
Update Time:2024-03-01
3-(methylsulfanyl)phenylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- (3-(Methylthio)phenyl)methanamine
- (3-methylsulfanylphenyl)methanamine
- 1-[3-(methylthio)phenyl]methanamine(SALTDATA: HCl 0.3H2O)
- 3-?(methylthio)?Benzenemethanamine
- CHEMBRDG-BB 4002912
- 3-methylthiobenzylamine
- 1-[3-(Methylsulfanyl)phenyl]methanamine
- DTXSID10650272
- SCHEMBL7050271
- MFCD08059734
- AKOS006281234
- CS-0225351
- 1-[3-(METHYLTHIO)PHENYL]METHANAMINE
- Benzenemethanamine, 3-(methylthio)-
- EN300-1234996
- [3-(methylsulfanyl)phenyl]methanamine
- 93071-78-4
- N14326
- FT-0762002
- 3-(methylsulfanyl)phenylmethanamine
-
- MDL: MFCD08059734
- Inchi: 1S/C8H11NS/c1-10-8-4-2-3-7(5-8)6-9/h2-5H,6,9H2,1H3
- InChI Key: VOGFCUBKCHJNFT-UHFFFAOYSA-N
- SMILES: S(C)C1=CC=CC(=C1)CN
Computed Properties
- Exact Mass: 153.06100
- Monoisotopic Mass: 153.061
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 95.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.3A^2
- XLogP3: 1.3
Experimental Properties
- Density: 1.09
- Boiling Point: 261.7°C at 760 mmHg
- Flash Point: 112.1°C
- Refractive Index: 1.594
- PSA: 51.32000
- LogP: 2.56750
3-(methylsulfanyl)phenylmethanamine Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-(methylsulfanyl)phenylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1234996-0.05g |
[3-(methylsulfanyl)phenyl]methanamine |
93071-78-4 | 95% | 0.05g |
$104.0 | 2023-06-08 | |
| Enamine | EN300-1234996-0.1g |
[3-(methylsulfanyl)phenyl]methanamine |
93071-78-4 | 95% | 0.1g |
$155.0 | 2023-06-08 | |
| Enamine | EN300-1234996-0.25g |
[3-(methylsulfanyl)phenyl]methanamine |
93071-78-4 | 95% | 0.25g |
$222.0 | 2023-06-08 | |
| Enamine | EN300-1234996-0.5g |
[3-(methylsulfanyl)phenyl]methanamine |
93071-78-4 | 95% | 0.5g |
$349.0 | 2023-06-08 | |
| Enamine | EN300-1234996-1.0g |
[3-(methylsulfanyl)phenyl]methanamine |
93071-78-4 | 95% | 1g |
$447.0 | 2023-06-08 | |
| Enamine | EN300-1234996-2.5g |
[3-(methylsulfanyl)phenyl]methanamine |
93071-78-4 | 95% | 2.5g |
$928.0 | 2023-06-08 | |
| Enamine | EN300-1234996-5.0g |
[3-(methylsulfanyl)phenyl]methanamine |
93071-78-4 | 95% | 5g |
$1824.0 | 2023-06-08 | |
| Enamine | EN300-1234996-10.0g |
[3-(methylsulfanyl)phenyl]methanamine |
93071-78-4 | 95% | 10g |
$3549.0 | 2023-06-08 | |
| Aaron | AR0066RU-50mg |
1-[3-(Methylthio)phenyl]methanamine |
93071-78-4 | 95% | 50mg |
$152.00 | 2025-04-03 | |
| Aaron | AR0066RU-100mg |
1-[3-(Methylthio)phenyl]methanamine |
93071-78-4 | 95% | 100mg |
$215.00 | 2025-04-03 |
3-(methylsulfanyl)phenylmethanamine Related Literature
-
Eduardo Enciso,Luis Cerdán,Leire Gartzia-Rivero,Jorge Bañuelos,Angel Costela,Iñigo López-Arbeloa,Inmaculada García-Moreno RSC Adv., 2015,5, 4454-4462
-
Kevin M. Koo,Abu Ali Ibn Sina,Laura G. Carrascosa,Muhammad J. A. Shiddiky Analyst, 2014,139, 6178-6184
-
3. Diterpenoids
-
Weixuan Zeng,Ouissam El Bakouri,Henrik Ottosson Chem. Sci., 2021,12, 6159-6171
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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